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Compound of Interest

Compound Name: 4-Methylphthalic anhydride

Cat. No.: B102405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Methylphthalic
anhydride (CAS No. 19438-61-0), a chemical intermediate used in the synthesis of various

organic compounds. Due to its hazardous nature, strict adherence to safety protocols is

essential to minimize risks in a laboratory or industrial setting.

Chemical Identification and Physical Properties
4-Methylphthalic anhydride is a white to off-white or yellow crystalline solid or powder.[1] It is

important to be aware of its physical and chemical properties to handle it safely.
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Property Value Source(s)

Molecular Formula C₉H₆O₃ [2]

Molecular Weight 162.14 g/mol [2]

Appearance
Off-white to tan/yellow solid,

flakes, or crystalline powder
[3][4]

Melting Point 88 - 93 °C

Boiling Point 295 °C [3][5]

Density 1.364 g/cm³ [6]

Vapor Pressure 0.00157 mmHg at 25 °C [6]

Flash Point 156.3 °C (Closed Cup)

Autoignition Temperature No data available [6]

Water Solubility Insoluble (reacts with water) [6]

Hazard Identification and Classification
4-Methylphthalic anhydride is classified as a hazardous substance. The primary hazards are

related to its irritant properties.

GHS Hazard Classification:[2]

Skin Irritation (Category 2): H315 - Causes skin irritation.

Serious Eye Irritation (Category 2): H319 - Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:

H335 - May cause respiratory irritation.

Hazard Statements (H-phrases):[2]

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Precautionary Statements (P-phrases):[3]

Prevention: P261, P264, P271, P280

Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313,

P362+P364

Storage: P403+P233, P405

Disposal: P501

Toxicological Information
Detailed toxicological data for 4-Methylphthalic anhydride is limited. Much of the available

data is based on analogues such as Hexahydro-4-methylphthalic anhydride (MHHPA).

Endpoint Value Species Source(s)

Acute Oral Toxicity

(LD50)

> 2000 mg/kg bw (for

4-MHHPA)
Rat

Acute Dermal Toxicity

(LD50)

> 2000 mg/kg bw (for

analogues HHPA and

TMA)

Rabbit and Rat

Acute Inhalation

Toxicity (LC50)

> 1100 mg/m³ (for

analogue HHPA)
Rat

Note: The toxicological properties of 4-Methylphthalic anhydride itself have not been fully

investigated.[4] It should be handled as a hazardous substance at all times.

Mechanism of Action: Acid Anhydride-Induced
Respiratory Sensitization
Acid anhydrides, including 4-Methylphthalic anhydride, are known respiratory sensitizers.[7]

The mechanism involves the chemical acting as a hapten, binding to endogenous proteins to
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form an immunogenic conjugate. This can trigger an IgE-mediated allergic response, leading to

occupational asthma.[1][8]
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Caption: Generalized mechanism of acid anhydride-induced respiratory sensitization.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Avoid the formation of dust and aerosols.[3]

Use non-sparking tools.[3]

Wear appropriate personal protective equipment (PPE).[4]

Wash hands thoroughly after handling.[3]

Keep the container tightly closed when not in use.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Store away from incompatible materials such as strong oxidizing agents, acids, bases, and

moisture.[9]

Store in a locked-up area.[3]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 4-Methylphthalic anhydride:

Eye/Face Protection: Tightly fitting safety goggles or a face shield (conforming to EN166 or

NIOSH standards).[6]

Skin Protection: A flame-retardant and impervious laboratory coat, and gloves (e.g., butyl

rubber or Viton™ for good chemical resistance).[10] Nitrile gloves may be suitable for splash

protection but not for prolonged contact.
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Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,

a full-face respirator with an appropriate filter is necessary.[6]

First Aid Measures
In case of exposure, follow these first-aid procedures and seek immediate medical attention.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Do not use mouth-to-mouth

resuscitation. Seek immediate medical attention.

[3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation occurs.[3][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[3]

Accidental Release Measures
In the event of a spill, follow these emergency procedures:
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Accidental Spill of
4-Methylphthalic Anhydride
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Clean up the spill

For solid spills:
Vacuum or sweep up material

into a suitable disposal container.
Avoid generating dust.

Place waste in a sealed,
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Decontaminate the area

Dispose of waste according to
local and national regulations
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Caption: Workflow for responding to an accidental spill.
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Experimental Protocol: General Procedure for
Handling a Hazardous Chemical Powder
The following is a generalized protocol for the safe handling of a hazardous chemical powder

like 4-Methylphthalic anhydride. This should be adapted to specific experimental needs and

institutional safety guidelines.

1. Preparation: a. Conduct a pre-work hazard assessment. b. Ensure a chemical fume hood is

available and functioning correctly. c. Gather all necessary materials, including the chemical in

a sealed container, appropriate glassware, and non-sparking tools. d. Don the required PPE:

safety goggles, a face shield, a lab coat, and chemically resistant gloves.

2. Handling in a Fume Hood: a. Place all materials inside the fume hood. b. Keep the container

of 4-Methylphthalic anhydride closed until ready to use. c. To dispense, carefully open the

container and use a clean, non-sparking spatula or scoop. d. Weigh the desired amount in a

tared container within the fume hood. e. Close the primary container tightly immediately after

dispensing. f. Perform all subsequent manipulations of the powder within the fume hood.

3. Post-Handling: a. Decontaminate all surfaces and equipment used. b. Place any

contaminated disposable materials (e.g., weighing paper, gloves) in a designated hazardous

waste container. c. Remove PPE in the correct order to avoid self-contamination. d. Wash

hands and arms thoroughly with soap and water.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Do not use water, as it can react with the substance.[4]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated through

thermal decomposition.[4]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Disposal Considerations
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Dispose of 4-Methylphthalic anhydride and any contaminated materials as hazardous waste.

[3] Follow all local, state, and federal regulations for chemical waste disposal. Do not allow the

chemical to enter drains or the environment.[3]

This technical guide is intended to provide essential safety information for trained

professionals. Always consult the most recent Safety Data Sheet (SDS) for 4-Methylphthalic
anhydride and your institution's specific safety protocols before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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